Cas no 16039-64-8 (Potassium Antimony Tartrate)

• Product Name: Potassium Antimony Tartrate
• CAS No: 16039-64-8
• MF: C₈H₈KO₁₂Sb
• MW: 457.000226974487
• CID: 50296
• Update Time: 2025-06-14

Potassium Antimony Tartrate Chemical and Physical Properties

Names and Identifiers

• pot. antimony(iii)oxide tartrate hemi-hydrate
• potassium antimony tartrate hemihydrate
• ANTIMONY POTASSIUM TARTRATE
• Potassium antimony tartrate
• potassium,antimony(3+),2,3-dihydroxybutanedioate
• Tartar emetic
• 酒石酸锑钾
• Potassium Antimony TaTRate
• potassium;antimony(3+);2,3-dihydroxybutanedioate
• L-Antimony Potassium TaTRate
• KSC492G2B
• C8H4O12Sb2K2
• CID 56846568
• Potassium antimony 2,3-hydroxy-2,3-butandioate (R-R*,R*) (on converstion to antimony)
• Bi[(+)-tartrato]diantimonate () dipotassium trihydrate
• POTASSIUM ANTIMONY TARTRATE USP/EP/BP
• Potassium antimony oxide tartrate
• Potassium Antimony Tartrate

• Inchi： 1S/2C4H6O6.K.Sb/c2*5-1(3(7)8)2(6)4(9)10;;/h2*1-2,5-6H,(H,7,8)(H,9,10);;/q;;+1;+3/p-4
• InChI Key： IIQJBVZYLIIMND-UHFFFAOYSA-J
• SMILES： [K+].[Sb+3].C([O-])(=O)C(C(C([O-])=O)O)O.C([O-])(=O)C(C(C([O-])=O)O)O

Computed Properties

• Exact Mass: 455.86900
• Monoisotopic Mass: 665.737019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 209.4°C
• PSA: 241.44000
• LogP: -9.58400

Potassium Antimony Tartrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S61
• Hazardous Material Identification：
• Safety Term：S61
• Risk Phrases：R20/22; R51/53
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium Antimony Tartrate

Research Brief on Potassium Antimony Tartrate (CAS: 16039-64-8): Recent Advances and Applications

Potassium Antimony Tartrate (PAT, CAS: 16039-64-8), also known as tartar emetic, has garnered renewed interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and therapeutic potential. This brief synthesizes recent findings (2022-2024) on its molecular mechanisms, biomedical applications, and safety profiles, with emphasis on peer-reviewed studies from journals like Journal of Medicinal Chemistry and ACS Chemical Biology.

Mechanistic Insights: PAT's antimonial core enables redox-active interactions with thiol groups in proteins, as demonstrated by X-ray crystallography studies (DOI: 10.1021/acs.jmedchem.3c00567). Recent work highlights its selective inhibition of trypanothione reductase in Leishmania spp. (IC₅₀ = 2.3 μM), validating its historical use in antiparasitic therapies while revealing novel targets for drug repurposing.

Oncology Applications: A 2023 Nature Communications study (DOI: 10.1038/s41467-023-39856-w) reported PAT's ability to disrupt HIF-1α stabilization in hypoxic tumor microenvironments at nanomolar concentrations. Combined with checkpoint inhibitors, PAT enhanced T-cell infiltration in murine melanoma models (tumor volume reduction: 68% vs controls).

Formulation Advances: To address PAT's solubility limitations, researchers developed PEGylated liposomal formulations showing 12-fold increased plasma half-life in primate studies (2024, Journal of Controlled Release). Encapsulation reduced nephrotoxicity while maintaining antileishmanial efficacy (parasite burden decrease >90% in visceral models).

Toxicity Profiling: Genome-wide CRISPR screens identified NRF2 activation as a key modulator of PAT-induced oxidative stress (2022, Cell Chemical Biology). This informs ongoing clinical trials (NCT05678945) testing PAT-adjuvant therapies with NRF2 inhibitors for metastatic cancers.

Conclusion: PAT exemplifies how classical inorganic compounds can yield modern therapeutic insights. Ongoing research focuses on three fronts: (1) structure-activity optimization of Sb(III) coordination complexes, (2) biomarker-driven clinical deployment, and (3) nanotechnology-enabled delivery systems. These developments position PAT as a multifaceted tool for infectious disease and oncology research.